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Compound of Interest

Compound Name: Ammonium molybdenum oxide

Cat. No.: B076909

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ammonium molybdate
in metal finishing and electroplating, with a focus on its role in enhancing corrosion resistance
and imparting specific surface properties. Detailed experimental protocols, quantitative data,
and process visualizations are included to support research and development in this field.

Application in Corrosion-Inhibiting Conversion
Coatings

Ammonium molybdate is a key component in the formulation of conversion coatings for various
metals, including steel, zinc, and magnesium alloys. These coatings provide a protective layer
that significantly improves corrosion resistance. The mechanism of protection involves the
formation of a passive film, primarily composed of molybdenum oxides and hydroxides, which
acts as a barrier to corrosive agents.[1][2]

Molybdate/Phosphate Conversion Coating for Steel

Molybdate, often in conjunction with phosphates, forms a robust conversion coating on steel
surfaces. This combination creates a synergistic effect, enhancing the protective properties of
the coating.

Experimental Protocol: Molybdate/Phosphate Passivation of Q235 Steel[3]
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o Degreasing: Clean the Q235 steel substrate to remove surface oils and contaminants.

e Acid Pickling: Immerse the steel in a 10% HCI solution for 7-10 seconds to activate the
surface.

e Rinsing: Thoroughly rinse the substrate with deionized water.

o Passivation: Immerse the activated steel in the passivation solution for 60 seconds. The
passivation solution contains sodium molybdate and a low concentration of phosphate.

e Drying: Dry the coated sample at a constant temperature of 100°C.

Quantitative Data: Corrosion Resistance of Molybdate/Phosphate Coating on Steel

Corrosion Current

Treatment Efficacy Reference
(Alcm?)
Blank (Untreated) 40x10-3 - [3]
Low Phosphorus 75% reduction in
o 1.0 x 10-5 _ [3]
Passivation corrosion current

Molybdate Conversion Coatings for Zinc and Zinc Alloys

Ammonium molybdate is a promising, less toxic alternative to traditional chromate conversion
coatings for galvanized steel and zinc alloys.[1][4] These coatings can significantly delay the
onset of "white rust," a common form of zinc corrosion.

Experimental Protocol: Molybdate Passivation of Hot-Dip Galvanized Steel[5]
o Substrate: Use hot-dip galvanized (HDG) steel sheets.

e Passivation Solution: Prepare an aqueous solution containing 10 g/L of Sodium Molybdate
Dihydrate (NazMo00Oa:2H20).

e Operating Conditions: Adjust the pH of the solution to 5 and maintain the temperature at
60°C.
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e Immersion: Immerse the HDG steel sheets in the solution for a duration ranging from 10 to
300 seconds.

e Rinsing and Drying: After immersion, rinse the sheets with deionized water and allow them to
dry.

Quantitative Data: Corrosion Performance of Molybdate Coatings on Zinc

. Time to 5%
Substrate Coating Type Test Method . Reference
White Rust
ASTM B-117
Electroplated
7i Molybdate-based  Neutral Salt ~24 hours [1][4]
inc
Spray
ASTM B-117
Electroplated Zn-
Ni Al Molybdate-based  Neutral Salt Up to 360 hours [1][4]
i Allo
Y Spray
) ASTM B-117 5 times
Hot-Dip )
) Molybdate Neutral Salt improvement [6]
Galvanized Steel
Spray over untreated

Molybdate Conversion Coatings for Magnesium Alloys

Molybdate-based conversion coatings can enhance the corrosion resistance of magnesium
alloys, which are notoriously susceptible to corrosion.

Experimental Protocol: Molybdate Conversion Coating on AZ31 Magnesium Alloy[7]
e Substrate: AZ31 magnesium alloy.

o Operating Conditions: The optimal conditions for the formation of a protective conversion
coating are a pH of 3, a temperature of 65°C, and an immersion time of 12 minutes.

o Post-Treatment: Rinsing and drying procedures should follow the immersion step.

Quantitative Data: Corrosion Resistance of Molybdate Coating on Magnesium Alloy
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Corrosion
. Corrosion Current
Substrate Coating . . ) Reference
Potential Shift  Density
Reduction
Molybdate
AZ31 _ Two orders of
) Conversion +683 mV ) [7]
Magnesium Alloy ) magnitude
Coating

Application in Electroplating

Ammonium molybdate can be used as an additive in electroplating baths to co-deposit
molybdenum with other metals, such as zinc and nickel. This results in alloy coatings with
improved hardness, wear resistance, and corrosion protection.

Zinc-Nickel-Molybdenum Alloy Electroplating

The addition of sodium molybdate to a citrate-sulphate bath allows for the deposition of a
ternary Zn-Ni-Mo alloy. The molybdenum content in the alloy can be controlled by adjusting the
molybdate concentration in the plating bath.[8]

Experimental Protocol: Electrodeposition of Zn-Ni-Mo Alloy Coatings|[8]
o Substrate: A suitable substrate for plating, such as a rotating disc electrode.

o Electrolyte Bath: A citrate-sulphate bath with a pH of 5.7. The bath contains varying
concentrations of sodium molybdate (0.0025 to 0.05 mol/dm3).

» Electrodeposition Parameters:
o Temperature: 23°C
o Cathodic current density: 45 mA/cm?2
o Anode: Platinum plate

e Post-Treatment: Rinsing with distilled water.
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Quantitative Data: Effect of Molybdate Concentration on Zn-Ni-Mo Alloy Composition

Sodium Molybdate Concentration . .
Molybdenum Content in Coating (at. %)

(mol/dm?3)

0.0025 0.3

0.05 52
Visualizations

Experimental Workflow for Molybdate Conversion
Coating
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Caption: Workflow for Molybdate Conversion Coating.
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Caption: Molybdate Passivation Film Formation Mechanism.

Workflow for Zn-Ni-Mo Alloy Electroplating

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b076909?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Bath Preparation

Citrate-Sulphate Salts
+ Sodium Molybdate

'

pH Adjustment
(to 5.7)

Electroplatlng Process

Substrate Immersion

:

Apply Cathodic
Current (45 mA/cm?)

'

Zn-Ni-Mo Alloy
Deposition

Post-Treatm%t & Analysis

Rinsing
(Distilled Water)

'

Coating Analysis
(Composition, Corrosion)

Click to download full resolution via product page

Caption: Workflow for Zn-Ni-Mo Alloy Electroplating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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